Cas no 890092-07-6 (2-(4-acetylpiperazine-1-carbonyl)benzoic acid)
2-(4-acetylpiperazine-1-carbonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-ACETYLPIPERAZIN-1-YL)CARBONYL]BENZOIC ACID
- 2-(4-acetylpiperazine-1-carbonyl)benzoic acid
-
- Inchi: 1S/C14H16N2O4/c1-10(17)15-6-8-16(9-7-15)13(18)11-4-2-3-5-12(11)14(19)20/h2-5H,6-9H2,1H3,(H,19,20)
- InChI Key: ASOGGXZAKFAXHX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(=O)O)N1CCN(C(C)=O)CC1
2-(4-acetylpiperazine-1-carbonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A175321-100mg |
2-(4-acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A175321-500mg |
2-(4-acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 500mg |
$ 340.00 | 2022-06-08 | ||
| TRC | A175321-1g |
2-(4-acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 1g |
$ 550.00 | 2022-06-08 | ||
| Chemenu | CM336130-100mg |
2-(4-Acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 95%+ | 100mg |
$347 | 2021-06-16 | |
| Chemenu | CM336130-250mg |
2-(4-Acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 95%+ | 250mg |
$500 | 2021-06-16 | |
| Chemenu | CM336130-1g |
2-(4-Acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 95%+ | 1g |
$1061 | 2021-06-16 | |
| Chemenu | CM336130-100mg |
2-(4-Acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 95%+ | 100mg |
$347 | 2022-08-31 | |
| Chemenu | CM336130-250mg |
2-(4-Acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 95%+ | 250mg |
$500 | 2022-08-31 | |
| Chemenu | CM336130-1g |
2-(4-Acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 95%+ | 1g |
$1061 | 2022-08-31 | |
| Enamine | EN300-16266-0.05g |
2-(4-acetylpiperazine-1-carbonyl)benzoic acid |
890092-07-6 | 0.05g |
$612.0 | 2023-05-01 |
2-(4-acetylpiperazine-1-carbonyl)benzoic acid Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-(4-acetylpiperazine-1-carbonyl)benzoic acid
2-(4-Acetylpiperazine-1-carbonyl)benzoic Acid: A Comprehensive Overview
2-(4-Acetylpiperazine-1-carbonyl)benzoic acid, identified by the CAS number 890092-07-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a piperazine ring substituted with an acetyl group. The integration of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for research and potential therapeutic applications.
The chemical structure of 2-(4-acetylpiperazine-1-carbonyl)benzoic acid consists of a benzene ring attached to a carboxylic acid group at the 2-position. The piperazine ring, which is a six-membered ring containing two nitrogen atoms, is substituted with an acetyl group at the 4-position. This substitution pattern not only enhances the molecule's stability but also contributes to its ability to interact with various biological targets. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and bioavailability.
From a synthetic perspective, the preparation of 2-(4-acetylpiperazine-1-carbonyl)benzoic acid involves a series of well-established organic reactions. These include nucleophilic substitution, acylation, and coupling reactions, which are optimized to achieve high yields and purity. Researchers have explored various synthetic pathways to improve the efficiency of this process, with some studies focusing on the use of microwave-assisted synthesis or catalytic methods to accelerate reaction rates and reduce environmental impact.
The biological activity of 2-(4-acetylpiperazine-1-carbonyl)benzoic acid has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes and receptors, suggesting its role in modulating cellular signaling pathways. For instance, studies published in 2023 have shown that this compound exhibits selective inhibition against kinases involved in inflammatory processes, making it a promising candidate for anti-inflammatory drug development.
In addition to its enzymatic activity, 2-(4-acetylpiperazine-1-carbonyl)benzoic acid has been investigated for its potential as a scaffold in drug design. Its ability to form hydrogen bonds and engage in π-π interactions makes it an attractive template for constructing bioactive molecules. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding affinities of this compound to various protein targets, further enhancing its utility in medicinal chemistry.
The pharmacokinetic properties of 2-(4-acetylpiperazine-1-carbonyl)benzoic acid have also been evaluated in preclinical models. Studies conducted in rodents indicate moderate absorption and distribution profiles, with favorable bioavailability when administered orally. These findings suggest that the compound may be suitable for development into an oral therapeutic agent. However, further research is required to assess its long-term toxicity and pharmacodynamic effects.
In conclusion, 2-(4-acetylpiperazine-1-carbonyl)benzoic acid, with its unique chemical structure and promising biological activity, represents a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its potential therapeutic uses, this molecule stands at the forefront of innovative drug discovery efforts.
890092-07-6 (2-(4-acetylpiperazine-1-carbonyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)